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Compound of Interest

Compound Name: Osbond acid

Cat. No.: B045118

Abstract

Osbond acid, scientifically known as all-cis-4,7,10,13,16-docosapentaenoic acid, is an omega-
6 polyunsaturated fatty acid found in low concentrations in human serum. Its discovery and
ongoing research have highlighted its potential roles in various physiological and pathological
processes. This technical guide provides a comprehensive overview of the history,
physicochemical properties, biosynthesis, and known biological activities of Osbond acid,
tailored for researchers, scientists, and drug development professionals. While the full extent of
its biological functions is still under investigation, this document consolidates the current
understanding of Osbond acid and outlines key experimental approaches for its study.

Introduction and History

Osbond acid, a 22-carbon polyunsaturated fatty acid with five cis-double bonds, is a product of
arachidonic acid metabolism. Its presence in human tissues and potential physiological roles
have made it a subject of interest in lipid biochemistry. Historically, the focus of polyunsaturated
fatty acid research has been predominantly on omega-3 fatty acids like EPA and DHA.
However, the distinct roles of omega-6 fatty acids, including Osbond acid, are increasingly
being recognized.

Physicochemical Properties
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A summary of the key physicochemical properties of Osbond acid is presented in Table 1. This
data is crucial for its handling, formulation, and analysis in a laboratory setting.

Property Value Reference

(42,72,10Z,13Z,16Z)-docosa-

Systematic Name ) )
4,7,10,13,16-pentaenoic acid

Common Name Osbond acid

Molecular Formula C22H3402

Molecular Weight 330.50 g/mol

CAS Number 25182-74-5

Melting Point -47 °C

logP 7.11

Solubility Soluble in ethanol, DMF, and
DMSO

Appearance Solid

Biosynthesis of Osbond Acid

Osbond acid is synthesized in the human body from the essential fatty acid, arachidonic acid,
through a series of enzymatic reactions involving elongation and desaturation. The primary
pathway is understood to occur in the endoplasmic reticulum.

« To cite this document: BenchChem. [Osbond Acid: A Technical Guide to its Discovery,
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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